
N-Methyl-DL-alanine safety and handling
information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-N-Me-DL-Ala-OH

Cat. No.: B2556657 Get Quote

An In-depth Technical Guide to the Safety and Handling of N-Methyl-DL-alanine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is based on publicly available safety data. It is not a substitute for a formal risk

assessment. Always consult the most current Safety Data Sheet (SDS) from your supplier

before handling this chemical and adhere to all applicable institutional and governmental

regulations.

Introduction
N-Methyl-DL-alanine (CAS No: 600-21-5), a derivative of the amino acid alanine, is utilized in

various research and development applications, including peptide synthesis and metabolic

studies.[1][2] Its structural similarity to endogenous amino acids necessitates a thorough

understanding of its safety profile and proper handling procedures to ensure the well-being of

laboratory personnel and the integrity of experimental outcomes. This guide provides a

comprehensive overview of the known safety and handling information for N-Methyl-DL-

alanine.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N-Methyl-DL-alanine is presented

below. These properties are essential for understanding its behavior under various laboratory
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conditions.

Table 1: Chemical Identification of N-Methyl-DL-alanine

Identifier Value

Chemical Name 2-(Methylamino)propanoic acid[3]

Synonyms
N-Methyl-DL-alanine, N-Me-DL-Ala-OH, DL-N-

Methylalanine[3][4]

CAS Number 600-21-5

Molecular Formula C₄H₉NO₂[3]

Molecular Weight 103.12 g/mol [3]

InChIKey GDFAOVXKHJXLEI-UHFFFAOYSA-N

Table 2: Physical and Chemical Properties of N-Methyl-DL-alanine

Property Value Source(s)

Appearance
White to off-white powder or

crystalline powder.
[4][5]

Melting Point ~317 °C (decomposes) [4]

Boiling Point 190.1°C at 760 mmHg [4]

Solubility Good solubility in water. [6]

Density 1.0 ± 0.1 g/cm³ [4]

Flash Point 68.8 ± 22.6 °C [4]

Storage Temperature Room temperature or 0 - 8 °C. [1][4]

Hazard Identification and Toxicology
The hazard profile for N-Methyl-DL-alanine presents some inconsistencies across different

suppliers. While some safety data sheets classify it as non-hazardous[7], others provide GHS
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hazard warnings. It is crucial to handle the substance as potentially hazardous until a definitive

classification is established.

Table 3: GHS Hazard Classification for N-Methyl-DL-alanine

Hazard Class Hazard Statement Source(s)

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed. [3]

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation. [3][8]

Serious Eye Damage/Irritation

(Category 2A)

H319: Causes serious eye

irritation.
[3][8]

STOT - Single Exposure

(Category 3)

H335: May cause respiratory

irritation.
[3][8]

Note: The GHS classification is based on aggregated data and may not be universally applied

by all suppliers.[3][8] Some reports indicate the chemical does not meet GHS hazard criteria.[7]

[8]

Toxicological Data Summary: Detailed quantitative toxicological data, such as LD50 (lethal

dose, 50%) or LC50 (lethal concentration, 50%), are not readily available in the reviewed

literature.[9][10] Similarly, specific data from germ cell mutagenicity, carcinogenicity, or

reproductive toxicity studies have not been identified.[10] The provided hazard statements are

likely based on computational predictions or data from structurally similar compounds.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of N-Methyl-DL-alanine are

not available in the public domain literature searched. For substances with limited toxicological

data, a standard tiered approach to hazard assessment is typically employed. The workflow

below illustrates a general methodology.
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General Workflow for Chemical Hazard Assessment

Data Gathering & In Silico Analysis

In Vitro Testing

In Vivo Testing (if required)

Risk Assessment & Management

Literature Review
(SDS, Databases)

QSAR & Structural
Alert Analysis

Identify data gaps

Genotoxicity Assays
(e.g., Ames Test)

Predictive input

Cytotoxicity Assays
(e.g., Neutral Red Uptake)

Skin/Eye Irritation
(e.g., EpiDerm™, EpiOcular™)

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

Proceed if necessary
& ethically justified

Repeated Dose Toxicity

Hazard Characterization &
Exposure Assessment

Develop SDS, PPE &
Handling Procedures

Define safe use

Click to download full resolution via product page

Caption: General Workflow for Chemical Hazard Assessment.
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Safe Handling and Personal Protective Equipment
(PPE)
Given the potential for irritation and acute toxicity, stringent adherence to safe handling

practices is mandatory.

5.1 Engineering Controls Handle N-Methyl-DL-alanine in a well-ventilated place, preferably

within a chemical fume hood to avoid the formation and inhalation of dust and aerosols.[9]

Ensure emergency exits and eyewash stations are readily accessible.

5.2 Personal Protective Equipment (PPE) The following table summarizes the recommended

PPE for handling N-Methyl-DL-alanine.

Table 4: Personal Protective Equipment (PPE) Recommendations

Protection Type Specification Source(s)

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.

[7][9]

Skin Protection

Handle with chemical-

impermeable gloves (inspected

prior to use). Wear appropriate

protective clothing to prevent

skin exposure.

[7][9]

Respiratory Protection

For nuisance exposures, use a

dust mask (e.g., type N95). If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator should be

used.

[9][11]

First-Aid Measures
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In the event of exposure, immediate action is critical. The following decision tree and table

outline the appropriate first-aid responses.

First-Aid Decision Tree for N-Methyl-DL-alanine Exposure

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen if Needed

Remove Contaminated Clothing
Wash with Soap & Water

Rinse with Water
for at least 15 mins

Rinse Mouth with Water
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First-Aid Decision Tree for N-Methyl-DL-alanine Exposure.

Table 5: First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b2556657?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2556657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure Source(s)

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration.

[7][9]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water for at

least 15 minutes.

[7][9]

Eye Contact

Rinse with pure water for at

least 15 minutes, holding

eyelids open.

[7][9]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person.

[7][9]

General Advice

In all cases of exposure,

consult a physician or Poison

Control Center immediately.

[9][12]

Fire-Fighting and Accidental Release Measures
7.1 Fire-Fighting N-Methyl-DL-alanine is a combustible solid.[11]

Table 6: Fire-Fighting Measures
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Measure Recommendation Source(s)

Suitable Extinguishing Media

Use dry chemical, carbon

dioxide, or alcohol-resistant

foam.

[9][13]

Specific Hazards

Hazardous decomposition

products include carbon oxides

(CO, CO₂) and nitrogen oxides

(NOx).

[7]

Protective Equipment

Wear a self-contained

breathing apparatus (SCBA)

and full protective gear.

[7][9]

7.2 Accidental Release Measures In case of a spill, follow these procedures:

Personal Precautions: Evacuate personnel to safe areas. Ensure adequate ventilation. Avoid

dust formation and contact with skin and eyes. Wear the PPE described in Section 5.2.[7][9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[7][9]

Containment and Cleanup: Use spark-proof tools. Sweep up the material and place it in a

suitable, closed container for disposal. Avoid generating dust.[7][13]

Storage and Stability
Proper storage is crucial to maintain the chemical's integrity and ensure safety.

Table 7: Storage Conditions
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Parameter Recommendation Source(s)

Storage

Store the container tightly

closed in a dry, cool, and well-

ventilated place.

[7][9]

Incompatibilities

Store apart from incompatible

materials such as strong

oxidizing agents.

[9][10]

Stability
Stable under recommended

storage conditions.
[10]

Hygroscopicity

Product may be hygroscopic;

take precautions to avoid

contact with atmospheric

moisture.

[14]

Disposal Considerations
Dispose of N-Methyl-DL-alanine and its containers in accordance with all applicable local,

state, and federal regulations. Do not discharge into the environment.[7][9] Material should be

disposed of by a licensed waste disposal company.

Conclusion
N-Methyl-DL-alanine is a valuable research chemical that must be handled with care due to its

potential for skin, eye, and respiratory irritation, as well as possible acute oral toxicity. While

comprehensive toxicological data is limited, the information available from safety data sheets

provides a strong foundation for safe handling procedures. By implementing robust engineering

controls, consistently using appropriate personal protective equipment, and being prepared for

emergencies, researchers can work safely with this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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